Cas no 18933-72-7 (a-D-Glucopyranose,2,3-bis-O-(phenylmethyl)-, triacetate (9CI))

• Product Name: a-D-Glucopyranose,2,3-bis-O-(phenylmethyl)-, triacetate (9CI)
• CAS No: 18933-72-7
• MF: C₂₆H₃₀O₉
• MW: 486.511008739471
• CID: 123264
• PubChem ID: 92023779
• Update Time: 2025-04-18

a-D-Glucopyranose,2,3-bis-O-(phenylmethyl)-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,2,3-bis-O-(phenylmethyl)-, triacetate (9CI)
• 1,4,6-TRI-O-ACETYL-2,3-DI-O-BENZYL-ALPHA-D-GLUCOPYRANOSE
• 1,4,6-TRI-O-ACETYL-2,3-DI-O-BENZYL-α-D-GLUCOPYRANOSE
• 1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• 1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine
• AC1LF5RC
• CCG-1465
• CTK8C0308
• HMS1666N02
• ST081075
• DTXSID401199866
• [(2R,3R,4S,5R,6R)-3,6-diacetyloxy-4,5-bis(phenylmethoxy)oxan-2-yl]methyl acetate
• alpha-D-Glucopyranose, 2,3-bis-O-(phenylmethyl)-, triacetate
• 18933-72-7

• Inchi： 1S/C26H30O9/c1-17(27)30-16-22-23(33-18(2)28)24(31-14-20-10-6-4-7-11-20)25(26(35-22)34-19(3)29)32-15-21-12-8-5-9-13-21/h4-13,22-26H,14-16H2,1-3H3/t22-,23-,24+,25-,26+/m1/s1
• InChI Key： WNUINBFLSUWOOM-RTJMFUJLSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 486.18900
• Monoisotopic Mass: 486.18898253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.59000
• LogP: 2.94000